Cas no 326617-79-2 (14-Iodo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3,5,7,10,12,14-hexaen-9-imine)

14-Iodo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3,5,7,10,12,14-hexaen-9-imine is a complex heterocyclic compound featuring an iodine substituent, which enhances its reactivity in cross-coupling and substitution reactions. The tricyclic framework, incorporating nitrogen atoms, provides structural rigidity and electronic diversity, making it a valuable intermediate in pharmaceutical and materials chemistry. The iodine moiety offers a versatile handle for further functionalization via metal-catalyzed transformations, such as Suzuki or Sonogashira couplings. Its stable yet reactive nature allows for precise modifications, facilitating the synthesis of advanced scaffolds. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its unique structural and electronic properties.
14-Iodo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3,5,7,10,12,14-hexaen-9-imine structure
326617-79-2 structure
Product Name:14-Iodo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3,5,7,10,12,14-hexaen-9-imine
CAS No:326617-79-2
MF:C13H10IN3
MW:335.143074512482
CID:5745018
PubChem ID:3716472
Update Time:2025-05-24

14-Iodo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3,5,7,10,12,14-hexaen-9-imine Chemical and Physical Properties

Names and Identifiers

    • 14-iodo-1,10-diazatricyclo[9.4.0.0^{3,8}]pentadeca-3(8),4,6,10,12,14-hexaen-9-imine
    • EN300-02312
    • 326617-79-2
    • 14-Iodo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3,5,7,10,12,14-hexaen-9-imine
    • Z56781786
    • AKOS000122163
    • CS-0306134
    • 2-Iodobenzo[e]pyrido[1,2-a][1,3]diazepin-6(11h)-imine
    • Pyrido[1,2-b][2,4]benzodiazepin-6(11H)-imine, 2-iodo-
    • Inchi: 1S/C13H10IN3/c14-10-5-6-12-16-13(15)11-4-2-1-3-9(11)7-17(12)8-10/h1-6,8,15H,7H2
    • InChI Key: KZXDKDKDPUMMKP-UHFFFAOYSA-N
    • SMILES: IC1C=CC2=NC(C3C=CC=CC=3CN2C=1)=N

Computed Properties

  • Exact Mass: 334.99194g/mol
  • Monoisotopic Mass: 334.99194g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • Density: 1.79±0.1 g/cm3(Predicted)
  • Boiling Point: 376.9±52.0 °C(Predicted)
  • pka: 6.41±0.20(Predicted)

14-Iodo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3,5,7,10,12,14-hexaen-9-imine Pricemore >>

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14-Iodo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3,5,7,10,12,14-hexaen-9-imine Related Literature

Additional information on 14-Iodo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3,5,7,10,12,14-hexaen-9-imine

Comprehensive Analysis of 14-Iodo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3,5,7,10,12,14-hexaen-9-imine (CAS No. 326617-79-2)

The compound 14-Iodo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3,5,7,10,12,14-hexaen-9-imine, identified by its CAS No. 326617-79-2, is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and materials science research. Its intricate structure, featuring a tricyclic framework with an iodine substituent, makes it a subject of interest for researchers exploring novel drug candidates and advanced organic materials. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

One of the most striking features of 14-Iodo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3,5,7,10,12,14-hexaen-9-imine is its unique tricyclic core, which combines nitrogen and carbon atoms in a rigid, planar arrangement. This structural motif is often associated with enhanced binding affinity in medicinal chemistry, particularly in targeting enzymes or receptors involved in disease pathways. The presence of an iodine atom at the 14-position further enhances its utility, as iodine is frequently used in radiopharmaceuticals and as a heavy atom in crystallography studies.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 326617-79-2 due to their versatility in drug discovery. Searches for "iodo-substituted heterocycles" and "tricyclic nitrogen compounds" have surged, reflecting the demand for innovative scaffolds in oncology and neurology research. This compound's potential as a kinase inhibitor or GPCR modulator aligns with current trends in personalized medicine and targeted therapies.

From a synthetic chemistry perspective, 14-Iodo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3,5,7,10,12,14-hexaen-9-imine presents intriguing challenges and opportunities. Its polycyclic structure requires sophisticated strategies for regioselective functionalization, a topic frequently queried in academic forums. Researchers are particularly keen on optimizing its solubility and bioavailability, which are critical for translational applications. Computational chemistry tools, such as molecular docking and QSAR modeling, are increasingly employed to predict its interactions with biological targets.

The compound's relevance extends beyond pharmaceuticals. Materials scientists are investigating its photophysical properties, given the conjugated system and heavy atom effect. Queries like "iodo-substituted organic semiconductors" highlight its potential in OLED technology or sensor development. Its ability to participate in cross-coupling reactions also makes it valuable for constructing complex architectures in supramolecular chemistry.

Quality control and analytical characterization of CAS No. 326617-79-2 are paramount for reproducibility. Techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are essential for verifying its purity and structure. These methods are frequently discussed in online platforms, underscoring the compound's technical complexity and the need for standardized protocols.

In conclusion, 14-Iodo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3,5,7,10,12,14-hexaen-9-imine represents a compelling case study at the intersection of chemistry and interdisciplinary science. Its multifaceted applications—from drug design to advanced materials—resonate with today's research priorities. As interest in tailored heterocycles and functionalized scaffolds grows, this compound will undoubtedly remain a focal point for innovation and discovery.

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